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Cat. No.: B1143032 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of NOR116, a non-halogenated flame

retardant, with alternative solutions. It includes supporting experimental data and detailed

methodologies for validating the absence of halogens, empowering researchers to make

informed decisions for their applications. NOR116, also known as Flamestab® NOR® 116, is a

monomeric N-alkoxy hindered amine (NOR HAS) that functions as a flame retardant and light

stabilizer, particularly in polyolefin applications.[1][2][3][4][5] Its non-halogenated nature is a key

feature, addressing the growing environmental and health concerns associated with

halogenated flame retardants.[6][7]

Performance Comparison: NOR116 vs. Alternative
Flame Retardants
The selection of a flame retardant is a critical consideration in material science, balancing

efficacy with safety and environmental impact. This section provides a comparative analysis of

NOR116 against both non-halogenated and halogenated alternatives.

Comparison with a Non-Halogenated Alternative
A study comparing NOR116 with a novel disulfide-based flame retardant in polypropylene films

under the DIN 4102-1 standard revealed the following performance metrics:
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Flame Retardant System Burning Length (mm) Burning Time (s)

Polypropylene + 0.5 wt%

NOR116
- -

Polypropylene + 0.5 wt% 5,5'-

dithiobis(2-nitrobenzoic acid)
53 10

(Data sourced from a doctoral

thesis on novel halogen-free

flame retardants)[1]

The results indicate that the disulfide-based flame retardant exhibited superior performance in

this specific test, with measurable burning length and time.[1] Another part of the same study

noted that azocyclohexane demonstrated a significantly higher flame-retardant effect compared

to NOR116 in 1 mm thick polypropylene sheets.[1]

Qualitative Comparison with Halogenated Flame
Retardants
Halogenated flame retardants, such as Decabromodiphenyl ether (DBDPO), have been widely

used due to their high efficiency.[6][7] However, they are facing increasing scrutiny and

restrictions due to the generation of toxic and corrosive smoke upon combustion and their

persistence in the environment.[6][7] NOR116 offers a safer profile in these aspects. While

direct head-to-head quantitative data is not readily available in the public domain, a qualitative

comparison highlights the key differences:
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Feature
NOR116 (Non-
Halogenated)

Decabromodiphenyl ether
(Halogenated)

Mechanism

Radical trapping in the gas

phase and char formation in

the condensed phase.[8]

Gas-phase radical scavenging

by halogen radicals.

Combustion Byproducts
Lower smoke density and

toxicity.[9]

Significant smoke, toxic and

corrosive gases (e.g.,

hydrogen halides).[6][7]

Environmental Impact
More environmentally friendly.

[9]

Concerns over persistence,

bioaccumulation, and

formation of toxic dioxins.[1]

UV Stability
Provides UV and long-term

thermal stability.[3][9]

Can reduce the UV stability of

the polymer matrix.[7]

Synergism

Can act as a synergist with

traditional flame retardants,

including halogenated ones.[1]

Often requires a synergist like

antimony trioxide.[6]

Experimental Protocols for Validating the Non-
Halogenated Nature
Ensuring a compound is free from halogens is critical for compliance and safety. Several

analytical techniques can be employed to validate the non-halogenated status of NOR116.

Combustion Ion Chromatography (CIC)
This is a highly accurate and precise method for quantifying halogens.[6]

Methodology:

Sample Preparation: A known mass of the NOR116 sample is combusted in a controlled

oxygen atmosphere.

Absorption: The resulting combustion gases are passed through an absorption solution

(typically an aqueous solution) where the hydrogen halides (HX) are trapped and converted
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to halide ions (X⁻).

Analysis: The absorption solution is then injected into an ion chromatograph.

Quantification: The concentration of each halide ion (F⁻, Cl⁻, Br⁻, I⁻) is determined by

comparing the peak areas to those of known standards. The absence of significant peaks

corresponding to these ions confirms the non-halogenated nature of the sample.

Microwave-Induced Combustion (MIC)
MIC is another effective method for sample digestion prior to halogen determination.

Methodology:

Sample Preparation: The NOR116 sample is placed in a quartz holder with an igniter.

Combustion: The holder is placed in a sealed quartz vessel filled with oxygen and subjected

to microwave radiation, initiating combustion.

Absorption: An absorbing solution within the vessel traps the combustion products.

Analysis: The resulting solution can be analyzed by ion chromatography (IC) or inductively

coupled plasma mass spectrometry (ICP-MS) to quantify the halogen content.

Beilstein Test (Qualitative Screening)
A simple, qualitative test for the presence of halogens (chlorine, bromine, and iodine).

Methodology:

A copper wire is heated in a flame until no color is imparted.

The hot wire is touched to the NOR116 sample.

The wire with the sample is then introduced into the flame.

A green or blue-green flame indicates the presence of a halogen. The absence of this color

suggests the material is non-halogenated.
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Visualizing the Validation Workflow
The following diagrams illustrate the logical flow of validating the non-halogenated nature of

NOR116 and its flame retardant mechanism.
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Workflow for Validating the Non-Halogenated Nature of NOR116

Validation Process

NOR116 Sample

Qualitative Screening
(Beilstein Test)

Quantitative Analysis
(CIC or MIC)

If negative

Combustion

Absorption

Detection & Quantification
(IC or ICP-MS)

Halogen Content
< Detection Limit

NOR116 is Non-Halogenated

Click to download full resolution via product page

Caption: A flowchart illustrating the steps to validate the non-halogenated status of NOR116.
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Flame Retardant Mechanism of NOR116 in Polyolefins

NOR116 Mechanism

Heat Source

Polyolefin NOR116
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Click to download full resolution via product page
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Caption: A diagram showing the dual flame retardant action of NOR116 in both the gas and

condensed phases.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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